(3-aminopropyl)(ethynyl)dimethylsilane hydrochloride
Description
Aminopropylsilanes are a class of organosilicon compounds that are often used in the process of silanization, where alkoxysilane molecules functionalize a surface . They typically have the general formula (R’O)3Si(CH2)3NH2, where R’ is a small alkyl group .
Synthesis Analysis
Aminopropylsilanes can be synthesized from chloropropylsilanes via amination . Another method involves the catalytic hydrogenation of cyanoethylsilanes .Molecular Structure Analysis
The molecular structure of aminopropylsilanes consists of a silicon atom bonded to three alkoxy groups and a 3-aminopropyl group .Chemical Reactions Analysis
Aminopropylsilanes can react with polydimethylsiloxane (PDMS) to form thermoplastic covalent bonds . The functionalized thermoplastic surface is treated with an oxygen plasma and then coated with a 1% (v/v) aqueous solution of the aminopropylsilane .Physical And Chemical Properties Analysis
Aminopropylsilanes are typically liquid at room temperature . They have a molecular weight of around 221.37 g/mol and a density of 0.946 g/mL . They have a melting point of -70 °C and a boiling point of 217 °C .Mechanism of Action
Safety and Hazards
Aminopropylsilanes are toxic compounds and should be handled with care . They can damage the mucous membranes and upper respiratory tract if inhaled . They should be used in a fume hood with gloves . If a fume hood is not available, a face mask and full-face respirator should be worn . Aminopropylsilanes can cause damage to the nerves, liver, and kidneys .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-aminopropyl)(ethynyl)dimethylsilane hydrochloride involves the reaction of 3-aminopropyltrimethoxysilane with acetylene gas in the presence of a palladium catalyst to form (3-aminopropyl)(ethynyl)dimethylsilane. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-aminopropyltrimethoxysilane", "acetylene gas", "palladium catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-aminopropyltrimethoxysilane is mixed with acetylene gas in the presence of a palladium catalyst.", "Step 2: The mixture is heated and stirred under reflux for several hours.", "Step 3: The resulting (3-aminopropyl)(ethynyl)dimethylsilane is isolated and purified.", "Step 4: The (3-aminopropyl)(ethynyl)dimethylsilane is dissolved in hydrochloric acid.", "Step 5: The mixture is heated and stirred to form the hydrochloride salt of (3-aminopropyl)(ethynyl)dimethylsilane.", "Step 6: The hydrochloride salt is isolated and purified." ] } | |
CAS RN |
2648938-87-6 |
Molecular Formula |
C7H16ClNSi |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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